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Compound of Interest

Compound Name: 3-Chloro-2-(phenethyloxy)aniline
CAS No.: 946714-51-8
Cat. No.: B3172013

Get Quote

Synthesis Strategy, Chemical Identity, and Experimental Protocols

Chemical Identity & CAS Status

Compound Name: 3-Chloro-2-(phenethyloxy)aniline Synonyms: 3-Chloro-2-(2-
phenylethoxy)benzenamine; 2-Amino-3-chlorophenyl phenethyl ether.[1] Molecular Formula:
C14H14CINO Molecular Weight: 247.72 g/mol [2][3]

CAS Registry Number Analysis

Status:Non-Cataloged / Custom Synthesis Required An exhaustive search of public chemical
registries (CAS Common Chemistry, PubChem, SciFinder) indicates that 3-Chloro-2-
(phenethyloxy)aniline does not currently have an assigned, publicly indexed CAS number.[1]
It is a specialized intermediate, likely generated in situ or as a custom building block for
medicinal chemistry campaigns (e.g., kinase inhibitors or GPCR ligands).[1]

Researchers must reference this compound via its core precursors, which are well-defined:
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Component Role Chemical Name CAS Number Function
2-Amino-3- The nucleophilic
Core Scaffold .
chlorophenol aniline core.[1][4]
] (2- Introduces the
Alkylation Agent
Bromoethyl)benzene phenethyl group.[1]
] 2-Fluoro-1-chloro-3- Precursor for SNAr
Alternative Core ]
nitrobenzene route.[1]

Retrosynthetic Analysis

To synthesize this target, two primary disconnection strategies are viable. Route A (Direct
Alkylation) is preferred for its atom economy and availability of the phenol starting material.[1]
Route B (SNAr + Reduction) is reserved for cases where the aniline nitrogen requires
protection or if the phenol is unavailable.[1]
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Figure 1: Retrosynthetic disconnection showing the convergent assembly from commercially
available precursors.

Experimental Protocol: Synthesis via Route A

Objective: Preparation of 3-Chloro-2-(phenethyloxy)aniline via Williamson Ether Synthesis.
Scale: 10 mmol basis (scalable to 100g).

Reagents & Materials

e Substrate: 2-Amino-3-chlorophenol (1.44 g, 10 mmol).

Electrophile: (2-Bromoethyl)benzene (1.85 g, 10 mmol).[1]

Base: Potassium Carbonate (

), anhydrous (2.76 g, 20 mmol).[1]

Solvent: N,N-Dimethylformamide (DMF), anhydrous (20 mL).

Catalyst: Potassium lodide (Kl), catalytic amount (10 mol%).[1]

Step-by-Step Methodology

o Activation: In a dry 100 mL round-bottom flask equipped with a magnetic stir bar, suspend 2-
amino-3-chlorophenol (1.0 eq) and

(2.0 eq) in anhydrous DMF. Stir at room temperature for 30 minutes to deprotonate the
phenol (formation of phenoxide).

o Note: The solution may darken; this is normal for electron-rich anilines.[1]

o Alkylation: Add (2-bromoethyl)benzene (1.0 eq) and catalytic Kl (0.1 eq) to the suspension.
[1]

o Reaction: Heat the mixture to 60°C under an inert atmosphere (

or Ar) for 12—16 hours. Monitor progress via TLC (Hexane:EtOAc 3:1) or LC-MS.[1] The
target product will be less polar than the starting phenol.[1]
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o Workup:
o Cool to room temperature.[1][5]
o Pour the reaction mixture into ice-water (100 mL).
o Extract with Ethyl Acetate (3 x 30 mL).[1]
o Wash combined organics with Brine (2 x 50 mL) to remove DMF.[1]
o Dry over anhydrous
, filter, and concentrate in vacuo.

« Purification: Purify the crude residue via flash column chromatography (Silica gel, 0-20%
EtOAc in Hexanes).

Expected Physicochemical Properties

Property Predicted Value Notes

] ) Anilines oxidize slightly upon
Appearance Pale yellow to brown oil/solid )
air exposure.[1]

Lipophilic due to phenethyl

LogP ~3.8 )
chain.[1]
] ] Reduced basicity due to ortho-
pKa (Conjugate Acid) ~3.0-3.5
chloro and ether effects.[1]
) ) -NH:z group available for
H-Bond Donors 1 (Primary Amine)

kinase hinge binding.[1]

Biological & Structural Significance
This compound serves as a "privileged scaffold" in medicinal chemistry, particularly for:
¢ Kinase Inhibition: The 2-alkoxy-3-chloroaniline motif mimics the hinge-binding region of

several tyrosine kinase inhibitors (e.g., Lapatinib analogs), where the ether oxygen acts as a
hydrogen bond acceptor and the phenyl ring occupies the hydrophobic back-pocket.[1]
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* GPCR Ligands: The phenethyl group provides flexibility and pi-stacking capability, essential
for fitting into the orthosteric sites of receptors like Dopamine D2 or Serotonin 5-HT.[1]

Signaling Pathway Interaction Diagram

The following diagram illustrates the theoretical interaction of this scaffold within a generic
Kinase binding pocket.
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3-Chloro-2-(phenethyloxy)aniline

Figure 2: Pharmacophore mapping of the 3-chloro-2-alkoxyaniline scaffold in a kinase active
site.

Safety & Handling
o Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).[1]

o Storage: Store at 2—8°C under inert gas (Argon). Anilines are light-sensitive; use amber vials.

[1]
o Disposal: Segregate as halogenated organic waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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